Cas no 304879-06-9 (4-Quinolinamine,1-[(4-fluorophenoxy)acetyl]-1,2,3,4-tetrahydro-2-methyl-N-phenyl-)

• Product name: 4-Quinolinamine,1-[(4-fluorophenoxy)acetyl]-1,2,3,4-tetrahydro-2-methyl-N-phenyl-
• CAS No: 304879-06-9
• MF: C₂₄H₂₃FN₂O₂
• MW: 390.450029611588
• CID: 1442906
• PubChem ID: 3106293

4-Quinolinamine,1-[(4-fluorophenoxy)acetyl]-1,2,3,4-tetrahydro-2-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine,1-[(4-fluorophenoxy)acetyl]-1,2,3,4-tetrahydro-2-methyl-N-phenyl-
• Oprea1_704924
• AKOS000616378
• SR-01000493190
• AKOS016875435
• 2-(4-FLUOROPHENOXY)-1-[2-METHYL-4-(PHENYLAMINO)-1,2,3,4-TETRAHYDROQUINOLIN-1-YL]ETHAN-1-ONE
• 304879-06-9
• Oprea1_672778
• 1-(4-anilino-2-methyl-3,4-dihydro-2H-quinolin-1-yl)-2-(4-fluorophenoxy)ethanone
• AB00083279-01
• SR-01000493190-1
• AG-690/36596052

• Inchi： InChI=1S/C24H23FN2O2/c1-17-15-22(26-19-7-3-2-4-8-19)21-9-5-6-10-23(21)27(17)24(28)16-29-20-13-11-18(25)12-14-20/h2-14,17,22,26H,15-16H2,1H3
• InChI Key： JQYREBXPZWEONB-UHFFFAOYSA-N
• SMILES： CC1CC(C2=CC=CC=C2N1C(=O)COC3=CC=C(C=C3)F)NC4=CC=CC=C4

Computed Properties

• Exact Mass: 390.17449
• Monoisotopic Mass: 390.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57